N-(benzo[d]thiazol-2-yl)-1-(6-(o-tolyl)pyridazin-3-yl)piperidine-4-carboxamide

• IUPAC Name: N-(1,3-benzothiazol-2-yl)-1-[6-(2-methylphenyl)pyridazin-3-yl]piperidine-4-carboxamide
• InChI: InChI=1S/C24H23N5OS/c1-16-6-2-3-7-18(16)19-10-11-22(28-27-19)29-14-12-17(13-15-29)23(30)26-24-25-20-8-4-5-9-21(20)31-24/h2-11,17H,12-15H2,1H3,(H,25,26,30)
• InChI Key: IBKWPHAEKXTTFH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2=NN=C(C=C2)N3CCC(CC3)C(=O)NC4=NC5=CC=CC=C5S4
• Molecular Formula: C24H23N5OS
• Molecular Weight: 429.5 g/mol

Description

N-(benzo[d]thiazol-2-yl)-1-(6-(o-tolyl)pyridazin-3-yl)piperidine-4-carboxamide, also known as BPTP, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. BPTP is a small molecule that acts as a selective inhibitor of protein tyrosine phosphatase 1B (PTP1B), an enzyme that plays a key role in the regulation of insulin signaling and glucose homeostasis. The purpose of

Scientific Research Applications

Thiazole-aminopiperidine Hybrid Analogues as Mycobacterium Tuberculosis Inhibitors

Thiazole-aminopiperidine hybrid analogues have been designed and synthesized as novel inhibitors of Mycobacterium tuberculosis GyrB. These compounds, synthesized from aryl thioamides, showed promising activity against both Mycobacterium smegmatis GyrB ATPase and Mycobacterium tuberculosis DNA gyrase, along with antituberculosis activity and low cytotoxicity, suggesting their potential as leads for developing new antituberculosis agents (V. U. Jeankumar et al., 2013).

Synthesis and Biological Activity of [1,3]Thiazolo[4,5-d]pyridazin-4(5H)-ones

A series of novel [1,3]thiazolo[4,5-d]pyridazin-4(5H)-ones have been synthesized and tested for their analgesic and anti-inflammatory activities. These compounds were synthesized via the reaction of methyl 5-benzoyl(α-furoyl or α-thienyl)-2-aminosubstituted-thiazol-4-carboxylates with hydrazine, demonstrating the versatility of thiazole derivatives in synthesizing biologically active compounds (A. Demchenko et al., 2015).

Antimicrobial Activity of Pyridine Derivatives

The synthesis of new pyridine derivatives incorporating 2-amino substituted benzothiazoles and their in vitro antimicrobial activity against various bacterial and fungal strains highlight the potential of these compounds in antimicrobial research. The study showcases the chemical versatility of benzothiazoles and pyridines for the development of new antimicrobial agents (N. Patel et al., 2011).

QSAR on New Benzothiazoles Derived Substituted Piperazine Derivatives

Quantitative Structure-Activity Relationship (QSAR) studies on a series of benzothiazole derived substituted piperazine derivatives provide insights into the molecular features contributing to the biological activity of these compounds. This research supports the ongoing development of benzothiazole and piperazine-based derivatives for potential therapeutic applications (N. Al-Masoudi et al., 2011).